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Compound of Interest

Compound Name: 3-Phenylpentanoic acid

CAS No.: 5669-17-0

Cat. No.: B1265407

Get Quote

Executive Summary
3-Phenylpentanoic acid (CAS 5669-17-0), also known as

-ethylhydrocinnamic acid, is a pivotal chiral building block in medicinal chemistry.[1][2]
Distinguished by a stereogenic center at the

-position, it serves as a critical scaffold for the synthesis of diarylheptanoids, HIV protease
inhibitors, and neuroactive agents. Unlike its lower homolog (3-phenylpropionic acid), the ethyl
substitution at the C3 position introduces significant steric bulk and lipophilicity, altering the
pharmacokinetic profiles of derived pharmacophores. This guide details its physicochemical
properties, validated synthetic protocols, and applications in asymmetric synthesis.

Physicochemical Profile
The introduction of an ethyl group at the benzylic position creates a chiral center, making the

distinction between the racemate and pure enantiomers critical for biological applications.

Table 1: Core Properties of 3-Phenylpentanoic Acid
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Property Data Notes

CAS Number 5669-17-0
Refers to the racemate unless

specified.[1]

IUPAC Name 3-Phenylpentanoic acid
Synonyms:

-Ethylhydrocinnamic acid.

Molecular Formula

Molecular Weight 178.23 g/mol

Physical State Solid (Low Melting) Colorless to pale yellow melt.

Melting Point 60–66 °C Pure crystalline form.

Boiling Point 140 °C @ 4 Torr Acid chloride boils at ~72 °C.

Solubility DCM, EtOAc, EtOH
Low water solubility; soluble in

alkaline aq.

pKa ~4.75
Typical for

-substituted carboxylic acids.

Synthetic Methodologies
A. Primary Route: Conjugate Addition (Racemic
Synthesis)
The most robust method for synthesizing the racemic scaffold is the copper-catalyzed

conjugate addition of ethylmagnesium bromide to ethyl cinnamate, followed by hydrolysis. This

route avoids the harsh conditions of Friedel-Crafts alkylation and provides high regioselectivity.

Protocol 1: Copper-Catalyzed Grignard Addition
Precursors: Ethyl cinnamate (CAS 103-36-6), Ethylmagnesium bromide (3.0 M in ether), CuI

(Catalyst).

Mechanism: 1,4-Michael addition via an organocuprate intermediate.
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Step-by-Step Workflow:

Catalyst Preparation: In a flame-dried 3-neck flask under

, suspend CuI (5 mol%) in anhydrous THF. Cool to -78 °C.

Grignard Addition: Add Ethylmagnesium bromide (1.2 equiv) dropwise. Stir for 15 min to form

the organocuprate species.

Substrate Addition: Add a solution of Ethyl cinnamate (1.0 equiv) in THF dropwise over 30

min, maintaining temperature below -70 °C.

Quench & Workup: Allow to warm to 0 °C. Quench with saturated

. Extract with

. Wash organic layer with brine, dry over

, and concentrate.[3]

Hydrolysis: Reflux the crude ester in 10% NaOH/EtOH for 3 hours. Acidify with HCl to pH 1.

Extract with DCM to yield 3-phenylpentanoic acid.

B. Asymmetric Route: Lipase-Catalyzed Kinetic
Resolution
For drug development requiring high enantiopurity (e.g., >98% ee), enzymatic resolution is

superior to chemical resolution.

Protocol 2: Enzymatic Hydrolysis
Enzyme:Pseudomonas fluorescens lipase.

Substrate: Ethyl 3-phenylpentanoate (racemic).[4]

Medium: Phosphate buffer (pH 7.0) / Acetone cosolvent.

Workflow:

Suspend racemic ester in phosphate buffer.
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Add lipase and stir at 30 °C. Monitor conversion via chiral HPLC.

At 50% conversion, the unreacted ester is typically the (R)-enantiomer, while the hydrolyzed

acid is the (S)-enantiomer (depending on specific lipase selectivity).

Separate via acid-base extraction.

Visualization: Synthesis & Resolution Pathways
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Figure 1: Dual pathways for synthesis: Chemical conjugate addition (Route A) and Enzymatic

resolution (Route B).

Analytical Characterization
Validation of the synthesized compound requires rigorous spectroscopic analysis. The following

data corresponds to the purified acid.

Nuclear Magnetic Resonance (NMR)
NMR (400 MHz,

):

11.20 (br s, 1H, -COOH)

7.15–7.35 (m, 5H, Ar-H)

3.05 (m, 1H, Ar-CH-Et)
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2.65 (dd,

, 1H, -CH_aH_b-COOH)

2.58 (dd,

, 1H, -CH_aH_b-COOH)

1.55–1.75 (m, 2H, -CH_2-CH_3)

0.80 (t,

, 3H, -CH_2-CH_3)

Interpretation: The diastereotopic protons at C2 (2.65, 2.58 ppm) confirm the presence of the

adjacent chiral center at C3.

Mass Spectrometry
ESI-MS: Calculated for

: 177.09. Found: 177.1.

Applications in Drug Development
A. Chiral Scaffold for Diarylheptanoids
3-Phenylpentanoic acid is the direct precursor to (S)-Daphneolone and (S)-

Dihydroyashabushiketol. The C3 stereocenter dictates the biological activity of these anti-

inflammatory agents. The acid is converted to a Weinreb amide, which then undergoes

nucleophilic attack by aryl-lithium species to build the diaryl skeleton.

B. HIV Protease Inhibitors
Homologs of phenylalkanoic acids are frequently used as the P1' or P2 ligands in

peptidomimetic inhibitors. The ethyl group at C3 provides hydrophobic bulk that can occupy the

S1/S2 pockets of proteases, potentially enhancing binding affinity compared to the methyl or

unsubstituted analogs.

C. Impurity Management
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In the synthesis of 2-Phenylbutyric acid (a precursor for various anticonvulsants), 3-
phenylpentanoic acid is a common regioisomeric impurity. Its detection and quantification are

critical for CMC (Chemistry, Manufacturing, and Controls) regulatory compliance.

Safety & Handling (MSDS Summary)
GHS Classification: Warning.[1][5]

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Handling: Handle under inert atmosphere (Argon/Nitrogen) if high purity is required, though

the acid is relatively stable in air. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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